Cas no 16112-27-9 (1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(4-methylphenyl)-)

• Product Name: 1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(4-methylphenyl)-
• CAS No: 16112-27-9
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 208623
• Update Time: 2024-01-26

1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(4-methylphenyl)-
• 1,3,4-Oxadiazole, 2-[1,1'-biphenyl]-4-yl-5-(4-methylphenyl)-

• Inchi： 1S/C21H16N2O/c1-15-7-9-18(10-8-15)20-22-23-21(24-20)19-13-11-17(12-14-19)16-5-3-2-4-6-16/h2-14H,1H3
• InChI Key： WCKKVRVDAGWVHY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2)=NN=C1C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 312.12638
• Monoisotopic Mass: 312.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.153
• Boiling Point: 488.8°Cat760mmHg
• Flash Point: 243.1°C
• Refractive Index: 1.605
• PSA: 38.92
• pka: -4.94±0.37(Predicted)